N,N-Diethyl-1,1,1-trimethylsilylamine
N,N-Diethyl-1,1,1-trimethylsilylamine
N-(trimethylsilyl)diethylamine is an N-silyl compound that is diethylamine in which the amino hydrogen is replaced by a trimethylsilyl group. N-(trimethylsilyl)diethylamine is a derivatisation agent used in gas chromatography/mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a diethylamine.
Brand Name:
Vulcanchem
CAS No.:
996-50-9
VCID:
VC0124409
InChI:
InChI=1S/C7H19NSi/c1-6-8(7-2)9(3,4)5/h6-7H2,1-5H3
SMILES:
CCN(CC)[Si](C)(C)C
Molecular Formula:
C7H19NSi
Molecular Weight:
145.32 g/mol
N,N-Diethyl-1,1,1-trimethylsilylamine
CAS No.: 996-50-9
Reference Standards
VCID: VC0124409
Molecular Formula: C7H19NSi
Molecular Weight: 145.32 g/mol
CAS No. | 996-50-9 |
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Product Name | N,N-Diethyl-1,1,1-trimethylsilylamine |
Molecular Formula | C7H19NSi |
Molecular Weight | 145.32 g/mol |
IUPAC Name | N-ethyl-N-trimethylsilylethanamine |
Standard InChI | InChI=1S/C7H19NSi/c1-6-8(7-2)9(3,4)5/h6-7H2,1-5H3 |
Standard InChIKey | JOOMLFKONHCLCJ-UHFFFAOYSA-N |
SMILES | CCN(CC)[Si](C)(C)C |
Canonical SMILES | CCN(CC)[Si](C)(C)C |
Description | N-(trimethylsilyl)diethylamine is an N-silyl compound that is diethylamine in which the amino hydrogen is replaced by a trimethylsilyl group. N-(trimethylsilyl)diethylamine is a derivatisation agent used in gas chromatography/mass spectrometry applications. It has a role as a chromatographic reagent. It derives from a diethylamine. |
Synonyms | N,N-Diethyl-1,1,1-trimethyl-silylamine; (Diethylamino)trimethylsilane; (N,N-Diethylamino)trimethylsilane; (Trimethylsilyl)diethylamine; Diethyl(trimethylsilyl)amine; N-Ethyl-N-(trimethylsilyl)ethanamine, ; N,N-Diethyl-1,1,1-trimethylsilanamine; N,N-D |
PubChem Compound | 70454 |
Last Modified | Nov 12 2021 |
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